Cas no 872620-54-7 (N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide
• CAS No: 872620-54-7
• MF: C₁₉H₁₅F₃N₄O₃S
• MW: 436.407613039017
• CID: 6444414
• Update Time: 2025-06-11

N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide
• N-[[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C19H15F3N4O3S/c20-19(21,22)13-6-4-5-12(9-13)17(28)23-10-16-25-26-18(29-16)30-11-15(27)24-14-7-2-1-3-8-14/h1-9H,10-11H2,(H,23,28)(H,24,27)
• InChI Key： JHCUAIJQZPCEIF-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(NC2=CC=CC=C2)=O)O1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide

N-(5-{(Phenylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound with CAS No. 872620-54-7, named N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a 1,3,4-oxadiazole ring system, a phenylcarbamoyl group, and a trifluoromethyl substituent. The combination of these functional groups makes it a unique candidate for advanced chemical research and development.

Recent studies have highlighted the importance of 1,3,4-oxadiazole derivatives in drug design due to their ability to modulate biological activities. The presence of the phenylcarbamoyl group in this compound adds to its versatility, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for bioavailability and target specificity. Furthermore, the trifluoromethyl substituent introduces electron-withdrawing effects, which can enhance the compound's stability and reactivity in various chemical environments.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a candidate for the development of novel therapeutic agents. For instance, studies have shown that the phenylcarbamoyl group can interact with certain protein targets, leading to significant biological effects. Additionally, the trifluoromethyl group has been shown to improve the pharmacokinetic properties of drugs, such as increasing their half-life and reducing metabolic degradation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the 1,3,4-oxadiazole ring through cyclization reactions and the subsequent introduction of the phenylcarbamoyl and trifluoromethyl groups. These steps are critical for ensuring the compound's stability and functionality. Recent advancements in catalytic methods have made it possible to synthesize this compound with higher yields and greater purity, further enhancing its potential for practical applications.

In terms of environmental impact, this compound has been studied for its role in green chemistry. The use of fluorinated groups like trifluoromethyl has been scrutinized due to their persistence in the environment; however, recent research has demonstrated that proper waste management and recycling strategies can mitigate these concerns. Moreover, the compound's ability to act as a catalyst in certain reactions has opened new avenues for sustainable chemical processes.

Looking ahead, the future of this compound lies in its ability to bridge gaps between traditional chemistry and modern drug discovery. Its unique structure allows for modifications that could lead to new classes of drugs with improved efficacy and reduced side effects. For example, researchers are currently investigating its potential as an anti-inflammatory agent, where its ability to modulate cytokine production could offer new treatment options for chronic inflammatory diseases.

In conclusion, N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for advancing both chemical research and pharmaceutical development. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in shaping the future of science and medicine.